Cas no 686780-96-1 (Phenol, 3,5-bis([2,2':6',2''-terpyridin]-4'-yl)-)

• Product Name: Phenol, 3,5-bis([2,2':6',2''-terpyridin]-4'-yl)-
• CAS No: 686780-96-1
• MF: C₃₆H₂₄N₆O
• MW: 556.61536693573
• CID: 387540
• PubChem ID: 71367323
• Update Time: 2025-04-19

Phenol, 3,5-bis([2,2':6',2''-terpyridin]-4'-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-bis([2,2':6',2''-terpyridin]-4'-yl)-
• 3,5-bis(2,6-dipyridin-2-ylpyridin-4-yl)phenol
• 686780-96-1
• 3,5-Di([1~2~,2~2~:2~6~,3~2~-terpyridin]-2~4~-yl)phenol
• 3,5-Di([2,2':6',2''-terpyridin]-4'-yl)phenol
• DTXSID50790449

• Inchi： 1S/C36H24N6O/c43-28-18-24(26-20-33(29-9-1-5-13-37-29)41-34(21-26)30-10-2-6-14-38-30)17-25(19-28)27-22-35(31-11-3-7-15-39-31)42-36(23-27)32-12-4-8-16-40-32/h1-23,43H
• InChI Key： IUDZGONLSGKMJR-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1

Computed Properties

• Exact Mass: 556.20115941g/mol
• Monoisotopic Mass: 556.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 97.6Ų